molecular formula C10H17NO3 B8733923 tert-Butyl 3-(hydroxymethyl)-2,5-dihydro-1H-pyrrole-1-carboxylate

tert-Butyl 3-(hydroxymethyl)-2,5-dihydro-1H-pyrrole-1-carboxylate

Cat. No. B8733923
M. Wt: 199.25 g/mol
InChI Key: CBAIXISQPHQSCP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Tert-Butyl 3-(hydroxymethyl)-2,5-dihydro-1H-pyrrole-1-carboxylate is a useful research compound. Its molecular formula is C10H17NO3 and its molecular weight is 199.25 g/mol. The purity is usually 95%.
BenchChem offers high-quality tert-Butyl 3-(hydroxymethyl)-2,5-dihydro-1H-pyrrole-1-carboxylate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about tert-Butyl 3-(hydroxymethyl)-2,5-dihydro-1H-pyrrole-1-carboxylate including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

tert-Butyl 3-(hydroxymethyl)-2,5-dihydro-1H-pyrrole-1-carboxylate

Molecular Formula

C10H17NO3

Molecular Weight

199.25 g/mol

IUPAC Name

tert-butyl 3-(hydroxymethyl)-2,5-dihydropyrrole-1-carboxylate

InChI

InChI=1S/C10H17NO3/c1-10(2,3)14-9(13)11-5-4-8(6-11)7-12/h4,12H,5-7H2,1-3H3

InChI Key

CBAIXISQPHQSCP-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)OC(=O)N1CC=C(C1)CO

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 5.43 g (22.5 mmol) 2,5-dihydro-pyrrole-1,3-dicarboxylic acid 1-tert.-butylester 3-ethyl ester in 50 ml THF, cooled to -78° C. was dropwise added 50 ml of a 1N DIBAL-H solution in hexane. The mixture was allowed to warm to room temperature overnight. As TLC analysis indicated complete consumption of starting material, the mixture was cooled in an ice bath and 1.90 g water were cautiously added, followed by 1.90 g 15% aqueous NaOH and 5.70 g water. The white precipitate was filtered off, washed thoroughly with ether and the combined filtrates were evaporated. Bulb-to-bulb distillation of the residual pale yellow oil gave 4.13 g (93%) 3-hydroxymethyl-2,5-dihydro-pyrrole-1-carboxylic acid tert.-butylester as a colorless oil, b.p. 130° C. (0.2 mbar).
Quantity
5.43 g
Type
reactant
Reaction Step One
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Quantity
50 mL
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solvent
Reaction Step One
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0 (± 1) mol
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Reaction Step Two
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0 (± 1) mol
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